Cas no 4388-99-2 ((1,3-dioxolan-4-yl)methanamine)

• Product Name: (1,3-dioxolan-4-yl)methanamine
• CAS No: 4388-99-2
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD19204423
• CID: 1515969
• PubChem ID: 15732693
• Update Time: 2025-10-19

(1,3-dioxolan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxolan-4-yl)methanamine
• 1,3-Dioxolane-4-methanamine
• LogP
• (1,3-dioxolan-4-yl)methanamine
• 4388-99-2
• SCHEMBL6225829
• DTXSID401310888
• 1,3-dioxolan-4-ylmethylamine
• EN300-253188
• NJYBVFSXBDLXHH-UHFFFAOYSA-N
• starbld0032502
• AKOS006338230

• MDL： MFCD19204423
• Inchi： 1S/C4H9NO2/c5-1-4-2-6-3-7-4/h4H,1-3,5H2
• InChI Key： NJYBVFSXBDLXHH-UHFFFAOYSA-N
• SMILES： O1COCC1CN

Computed Properties

• Exact Mass: 103.06337
• Monoisotopic Mass: 103.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Additional information on (1,3-dioxolan-4-yl)methanamine

Comprehensive Guide to (1,3-dioxolan-4-yl)methanamine (CAS No. 4388-99-2): Properties, Applications, and Industry Insights

(1,3-dioxolan-4-yl)methanamine (CAS No. 4388-99-2) is a versatile organic compound with a unique structural framework, combining a 1,3-dioxolane ring and an amine functional group. This chemical has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its reactivity and potential as a building block for complex molecules. Its molecular formula (C₄H₉NO₂) and molecular weight (103.12 g/mol) make it a lightweight yet highly functional intermediate.

In recent years, the demand for specialty chemicals like (1,3-dioxolan-4-yl)methanamine has surged, driven by trends in green chemistry and sustainable synthesis. Researchers frequently search for "CAS 4388-99-2 applications" or "1,3-dioxolane derivatives in drug discovery," reflecting its relevance in cutting-edge fields. The compound’s solubility in polar solvents (e.g., water, ethanol) and stability under mild conditions further enhance its utility.

One of the most compelling applications of 4388-99-2 lies in pharmaceutical intermediates. Its amine group enables facile conjugation with carbonyl compounds, making it a key precursor for heterocyclic synthesis. For instance, it has been explored in the development of bioactive molecules targeting neurological and metabolic disorders. Industry forums often discuss "how to synthesize (1,3-dioxolan-4-yl)methanamine" or "safety data for CAS 4388-99-2," underscoring its practical importance.

From a material science perspective, this compound’s cyclic acetal structure contributes to its use in polymer modification and cross-linking agents. Its ability to form stable linkages under acidic conditions aligns with the growing interest in smart materials and degradable polymers. Searches like "1,3-dioxolane amine in coatings" or "CAS 4388-99-2 price" highlight its commercial viability.

Quality control of (1,3-dioxolan-4-yl)methanamine is critical, with analytical methods such as HPLC and GC-MS ensuring purity (>98%). Regulatory compliance, including REACH and FDA guidelines, is frequently addressed in supplier documentation. Users often seek "where to buy CAS 4388-99-2" or "technical specifications of 1,3-dioxolan-4-ylmethanamine," emphasizing the need for reliable sourcing.

In summary, 4388-99-2 represents a niche yet impactful compound bridging multiple industries. Its synthetic flexibility, coupled with rising interest in eco-friendly chemistry, positions it as a valuable asset for researchers and manufacturers alike. Future studies may explore its role in catalysis or bioconjugation, further expanding its applications.